Cas no 138026-71-8 (Dipyrrometheneboron Difluoride)

Dipyrrometheneboron Difluoride (BODIPY) is a highly stable, fluorescent dye characterized by its sharp absorption and emission profiles, high molar absorptivity, and excellent photostability. Its boron difluoride core enhances rigidity, minimizing non-radiative decay and resulting in high quantum yields. The compound exhibits tunable emission wavelengths across the visible to near-infrared spectrum, making it versatile for applications in fluorescence labeling, sensing, and optoelectronic devices. Its resistance to pH variations and solvent polarity further underscores its utility in diverse environments. BODIPY derivatives are widely employed in bioimaging, solar cells, and molecular probes due to their robust performance and synthetic adaptability.

Dipyrrometheneboron Difluoride structure

138026-71-8 structure

Product Name:Dipyrrometheneboron Difluoride

CAS No:138026-71-8

MF:C₉H₇BN₂F₂

MW:191.973

CID:1059443

Update Time:2025-05-19

Dipyrrometheneboron Difluoride Chemical and Physical Properties

Names and Identifiers

- Dipyrrometheneboron Difluoride

Dipyrrometheneboron Difluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D492745-25mg	Dipyrrometheneboron Difluoride	138026-71-8		25mg	$ 184.00	2023-09-07
TRC	D492745-250mg	Dipyrrometheneboron Difluoride	138026-71-8		250mg	$ 1455.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-497243-250 mg	Dipyrrometheneboron difluoride,	138026-71-8		250MG	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-497243-250mg	Dipyrrometheneboron difluoride,	138026-71-8		250mg	￥2858.00	2023-09-05
Ambeed	A1327897-250mg	5,5-Difluoro-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide	138026-71-8	98%	250mg	$2502.0	2025-02-25

Dipyrrometheneboron Difluoride Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. Alt-proteins: A promising future
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729

Additional information on Dipyrrometheneboron Difluoride

Dipyrrometheneboron Difluoride (CAS No. 138026-71-8): A Versatile Fluorescent Dye for Modern Applications

Dipyrrometheneboron difluoride (often abbreviated as BODIPY) is a highly stable and fluorescent dye with the CAS No. 138026-71-8. This compound belongs to the boron-dipyrromethene family, renowned for its exceptional photophysical properties, including high molar absorptivity, sharp emission peaks, and excellent photostability. These characteristics make it a preferred choice in fluorescence imaging, sensing applications, and materials science.

In recent years, the demand for BODIPY-based dyes has surged due to their compatibility with bioconjugation techniques and nanotechnology. Researchers and industries are increasingly exploring their use in bioimaging probes, solar cells, and even OLEDs (organic light-emitting diodes). The CAS No. 138026-71-8 specifically refers to the core structure, which can be further functionalized to tailor its properties for specific applications.

One of the most searched questions about Dipyrrometheneboron difluoride is: *"How does BODIPY compare to other fluorescent dyes like fluorescein or rhodamine?"* The answer lies in its superior photostability and narrow emission bandwidth, which reduce background noise in imaging. Additionally, BODIPY dyes exhibit minimal sensitivity to pH changes, unlike fluorescein, making them ideal for live-cell imaging.

Another trending topic is the use of CAS No. 138026-71-8 in environmental sensing. Scientists are developing BODIPY-based sensors to detect heavy metals or pollutants, leveraging their high quantum yield and tunable emission wavelengths. This aligns with the global push for green chemistry and sustainable technologies.

The synthetic versatility of Dipyrrometheneboron difluoride also makes it a hotspot in materials science. For instance, its incorporation into polymers or nanoparticles enhances their optical properties, enabling applications in anti-counterfeiting inks or smart coatings. This adaptability answers another common query: *"Can BODIPY be used in industrial applications beyond biology?"*

From a commercial perspective, the CAS No. 138026-71-8 is often sought after by pharmaceutical researchers and material scientists. Its low toxicity and high brightness make it suitable for drug delivery tracking and diagnostic tools. Companies specializing in high-performance dyes frequently highlight these advantages in their product portfolios.

In summary, Dipyrrometheneboron difluoride (CAS No. 138026-71-8) is a cornerstone of modern fluorescence technology. Its unique properties address critical needs in biomedical research, environmental monitoring, and advanced materials, making it a subject of ongoing innovation and commercial interest.